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Compound of Interest

Compound Name: Crizotinib-d5

Cat. No.: B3026244 Get Quote

This guide provides comprehensive safety and handling information for Crizotinib-d5, a

deuterated analog of Crizotinib, intended for use by researchers, scientists, and drug

development professionals. Crizotinib-d5 is primarily utilized as an internal standard for the

quantification of Crizotinib in various analytical methods.[1]

Chemical and Physical Properties
Crizotinib-d5 shares similar chemical and physical properties with Crizotinib, with the primary

difference being the inclusion of five deuterium atoms. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based assays.[2]
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Property Value Reference

Chemical Name

(R)-3-(1-(2,6-Dichloro-3-

fluorophenyl)ethoxy)-5-(1-

(piperidin-4- yl-3,3,4,5,5-

d5)-1H-pyrazol-4-yl)pyridin-2-

amine

[3]

CAS Number 1395950-84-1 [1][3][4]

Molecular Formula C21H17D5Cl2FN5O [1][3]

Molecular Weight 455.4 g/mol [1][3]

Appearance Solid [1]

Purity
≥99% deuterated forms (d1-

d5)
[1]

Solubility Soluble in Chloroform [1]

Hazard Identification and Classification
Crizotinib-d5 is classified as hazardous. The following table summarizes its hazard statements

according to the Globally Harmonized System (GHS).[4]
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Aquatic Hazard (Acute) Category 1 H400: Very toxic to aquatic life

First-Aid Measures
Immediate medical attention is required in case of exposure. The following are first-aid

recommendations.[5]

Exposure Route First-Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Skin Contact Wash with plenty of soap and water.[5]

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration.[5]

Ingestion
Immediately call a doctor.[4] Medical assistance

for gastric lavage may be necessary.[3]
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Safe Handling and Storage
Proper handling and storage are crucial to ensure the stability of the compound and the safety

of laboratory personnel.

Aspect Guideline

Handling

Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid breathing

dust, fume, gas, mist, vapors, or spray.[5][6]

Storage

Store at -20°C for long-term stability (≥ 4 years).

[1] For stock solutions, store at -80°C for up to 6

months or at -20°C for up to 1 month.[2]

Shipping
Shipped at room temperature in the continental

US; may vary elsewhere.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Crizotinib-
d5.
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PPE Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU).[5]

Hand Protection

Handle with gloves. Dispose of contaminated

gloves after use in accordance with applicable

laws and good laboratory practices.[5]

Skin and Body Protection

Impervious clothing. The type of protective

equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.[5]

Respiratory Protection

Use a full-face respirator with multi-purpose

combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering

controls where risk assessment shows air-

purifying respirators are appropriate.[5]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Step Action

Personal Precautions
Wear self-contained breathing apparatus and

avoid dust formation.[3]

Environmental Precautions Do not let product enter drains.[5]

Methods for Cleaning Up

Pick up and arrange disposal without creating

dust. Keep in suitable, closed containers for

disposal.[5] For liquid spills, collect with

absorbent material.[7]

Experimental Protocols
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Crizotinib-d5 is primarily used as an internal standard in analytical methods for the

quantification of Crizotinib.

Workflow for Quantification of Crizotinib using Crizotinib-d5 by LC-MS/MS

Sample Preparation
(e.g., plasma, tissue homogenate)

Spike with Crizotinib-d5
(Internal Standard)

 Add known concentration

Protein Precipitation / Extraction

Evaporation and Reconstitution

LC-MS/MS Analysis

Data Processing
(Quantification of Crizotinib)

Click to download full resolution via product page

Caption: A general workflow for the use of Crizotinib-d5 as an internal standard in a

bioanalytical LC-MS/MS method.

Signaling Pathway of Crizotinib
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Crizotinib is a potent inhibitor of the c-MET and ALK receptor tyrosine kinases. Crizotinib-d5,

being a deuterated analog, is expected to have the same biological targets.

Simplified Crizotinib Mechanism of Action

Tumor Cell

Crizotinib

ALK Fusion Protein c-MET Receptor

Downstream Signaling
(e.g., RAS/MAPK, PI3K/AKT)

Cell Proliferation,
Survival, and Growth

Click to download full resolution via product page

Caption: Crizotinib inhibits the ALK fusion protein and the c-MET receptor, thereby blocking

downstream signaling pathways that promote tumor cell proliferation and survival.[1]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[8] Avoid release to the environment.[9]

This technical guide is intended to provide comprehensive safety and handling information for

Crizotinib-d5. It is imperative that all users read and understand the Safety Data Sheet (SDS)
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before handling this compound. The information provided here is based on available data and

should be used in conjunction with established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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